Cas no 1027642-25-6 (Potassium ((benzyloxy)methyl)trifluoroborate)

• Product Name: Potassium ((benzyloxy)methyl)trifluoroborate
• CAS No: 1027642-25-6
• MF: C₈H₉BF₃KO
• MW: 228.060973882675
• MDL: MFCD11052815
• CID: 890628
• PubChem ID: 45588183
• Update Time: 2025-10-28

Potassium ((benzyloxy)methyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium ((benzyloxy)methyl)trifluoroborate
• Potassium benzyloxymethyltrifluoroborate
• potassium,trifluoro(phenylmethoxymethyl)boranuide
• Benzyloxymethyl trifluoroborate postassium salt.
• C-2257
• Potassium ((benzyloxy)
• BENZYLOXYMETHYL TRIFLUOROBORATE POTASSIUM SALT
• Potassium trifluoro[(phenylmethoxy)methyl]borate
• potassium (benzyloxymethyl)trifluoroborate
• MVZQNVFTJPRHAF-UHFFFAOYSA-N
• 0672AA
• TRA0079255
• RL00133
• AK114413
• Potassium benzyloxymethyltrifluoroborate, 90%
• ST24048949
• potassium [(benzyloxy)methyl]trifluoroboranuide
• potassium;trifluoro(phenylmethoxymethyl)boranuide
• potassium ion [(benzyloxy)methyl]trifluoro
• SCHEMBL14119072
• AKOS013014153
• DTXSID40670584
• J-523997
• CRB64225
• CS-0156215
• Borate(1-), trifluoro[(phenylmethoxy)methyl]-, potassium (1:1), (T-4)-
• EN300-345109
• MFCD11052815
• Potassium [(benzyloxy)methyl](trifluoro)borate(1-)
• AS-72640
• A50027
• SY067973
• 1027642-25-6
• Potassium((benzyloxy)methyl)trifluoroborate
• Potassium [(benzyloxy)methyl]trifluoroborate
• Potassium benzyloxymethyltrifluoroborate 90%
• DB-321406

• MDL： MFCD11052815
• Inchi： 1S/C8H9BF3O.K/c10-9(11,12)7-13-6-8-4-2-1-3-5-8;/h1-5H,6-7H2;/q-1;+1
• InChI Key： MVZQNVFTJPRHAF-UHFFFAOYSA-N
• SMILES： [K+].F[B-](COCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 228.03400
• Monoisotopic Mass: 228.0335610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• Melting Point: 203-205 ºC
• PSA: 9.23000
• LogP: 3.00810

Potassium ((benzyloxy)methyl)trifluoroborate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Potassium ((benzyloxy)methyl)trifluoroborate

Potassium ((benzyloxy)methyl)trifluoroborate (CAS No. 1027642-25-6): A Comprehensive Overview

Potassium ((benzyloxy)methyl)trifluoroborate (CAS No. 1027642-25-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in various applications, particularly in the synthesis of complex molecules and the development of novel therapeutic agents. The introduction of this compound into synthetic chemistry has opened new avenues for researchers exploring advanced methodologies in drug design and molecular engineering.

The molecular structure of Potassium ((benzyloxy)methyl)trifluoroborate consists of a potassium cation paired with the (benzyloxy)methyl trifluoroborate anion. The presence of the trifluoroborate moiety contributes to the compound's stability and reactivity, making it an invaluable intermediate in organic synthesis. Specifically, the trifluoroborate group enhances the electrophilicity of the benzyl position, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely used in the construction of biaryl compounds.

In recent years, there has been a surge in research focused on the applications of Potassium ((benzyloxy)methyl)trifluoroborate in pharmaceutical development. Its ability to participate in palladium-catalyzed reactions has made it a key reagent in the synthesis of heterocyclic compounds, which are prevalent in many active pharmaceutical ingredients (APIs). For instance, studies have demonstrated its utility in constructing complex nitrogen-containing heterocycles, which are crucial for developing drugs targeting neurological disorders and infectious diseases.

One of the most notable advancements involving Potassium ((benzyloxy)methyl)trifluoroborate is its application in asymmetric synthesis. The compound's chiral derivatives have been employed to achieve enantioselective transformations, enabling the production of enantiomerically pure compounds with high pharmaceutical relevance. This capability is particularly important in drug development, where the pharmacological activity of a molecule often depends on its stereochemistry.

The compound's role extends beyond traditional organic synthesis into areas such as polymer chemistry and materials science. Researchers have explored its use as a monomer or additive to enhance the properties of advanced materials. For example, incorporating Potassium ((benzyloxy)methyl)trifluoroborate into polymer matrices has been shown to improve thermal stability and mechanical strength, making it suitable for high-performance applications.

The environmental impact and sustainability considerations of using Potassium ((benzyloxy)methyl)trifluoroborate are also areas of active investigation. Recent studies have focused on optimizing synthetic routes to minimize waste and reduce energy consumption. Additionally, efforts are being made to develop greener alternatives that retain or even enhance the reactivity and selectivity of this compound without compromising its efficacy.

In conclusion, Potassium ((benzyloxy)methyl)trifluoroborate (CAS No. 1027642-25-6) represents a significant advancement in chemical synthesis with far-reaching implications for pharmaceuticals, materials science, and beyond. Its unique properties make it an indispensable tool for researchers aiming to push the boundaries of molecular engineering and drug development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of scientific innovation.